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This guide provides a detailed comparison of the microbial dynamics that characterize the
fermentation processes of Salgam, a traditional Turkish fermented beverage, and kefir, a
fermented milk beverage. It is intended for researchers, scientists, and professionals in drug
development interested in the microbiology of fermented foods.

Introduction to Salgam and Kefir

Salgam is a traditional Turkish beverage produced through the lactic acid fermentation of black
carrot, turnip, rock salt, sourdough, and bulgur flour.[1] The process typically involves two
fermentation stages.[2] Kefir is a fermented milk product made by inoculating milk with kefir
grains, which are a symbiotic culture of lactic acid bacteria, acetic acid bacteria, and yeasts
embedded in a polysaccharide and protein matrix.[3][4]

Microbial Succession in Salgam Fermentation

The fermentation of Salgam is driven by a combination of lactic acid bacteria (LAB) and yeasts.
[5] The process is generally divided into a first fermentation (dough fermentation) and a second
fermentation where black carrot and turnip are added.[2]
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Key Microorganisms:

e Lactic Acid Bacteria (LAB): The dominant LAB throughout both fermentation stages is
Lactobacillus plantarum.[1][2][5] Other significant LAB include Lactobacillus paracasei
subsp. paracasei, Lactobacillus brevis, and Lactobacillus fermentum.[1][5] Species like
Leuconostoc mesenteroides and Pediococcus pentosaceus may be present at the beginning
but tend to die off as fermentation progresses.[1]

e Yeasts:Saccharomyces cerevisiae is the predominant yeast species in both stages of
Salgam fermentation.[2][6] Candida krusei is also found, but typically in lower numbers.[2]

Succession Dynamics: The fermentation begins with a diverse microflora from the raw
materials. As fermentation proceeds, the environment becomes more acidic due to the
production of lactic acid by LAB. This drop in pH favors the growth of acid-tolerant species like
L. plantarum, which eventually dominate the bacterial community.[2] The number of both LAB
and yeasts increases throughout the fermentation process.[2][5]

Quantitative Data: Microbial Counts in Salgam
Fermentation

The following table summarizes typical microbial counts (in log CFU/mL or log CFU/g) at
different stages of traditional Salgam fermentation.
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. . Mid- End of
Fermentation Organism . .
Day 0 Fermentation Fermentation
Stage Group
(Day 4-6) (Day 8-12)
First
) Total LAB 7.10[2] 7.30 (Day 4)[2] 7.30 (Day 8)[2]

Fermentation
Lactobacillus

5.90[2] 6.10[2] -
plantarum
Total Yeasts 5.86[2] 6.66 (Day 4)[2] 6.66 (Day 8)[2]
Saccharomyces

o 4.86[2] 5.46[2] -
cerevisiae
Second
_ Total LAB 6.70[2] 8.56 (Day 6)[2] 8.13[2]

Fermentation
Lactobacillus

6.10[2] 7.72[2] -
plantarum
Total Yeasts 4.40[2] 7.53 (Day 6)[2] 7.46[2]
Saccharomyces

o 3.45[2] - 6.16[2]

cerevisiae

Microbial Succession in Kefir Fermentation

Kefir fermentation is characterized by the complex and stable symbiotic relationship of the

microorganisms within the kefir grains.[3] This microbial consortium includes a wide variety of

bacteria and yeasts that are transferred to the milk to initiate fermentation.

Key Microorganisms:

o Bacteria: The bacterial community is dominated by the phylum Firmicutes.[3][7] The most

prevalent bacterial genus is often Lactococcus.[3][7] Other important genera include

Lactobacillus, Leuconostoc, and Acetobacter.[8][9] Specific species like Lactobacillus

helveticus and Lactobacillus kefiranofaciens are frequently identified.[9][10]
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e Yeasts: The main fungal phylum is Ascomycota.[3] Predominant yeast species include
Saccharomyces cerevisiae, Kluyveromyces marxianus, and Candida species.[4][10]

Succession Dynamics: Kefir fermentation shows a dynamic pattern of microbial succession.
Studies have observed that Lactobacillus kefiranofaciens can be dominant in the early stages
(e.g., 8 hours), with its abundance decreasing by 24 hours.[9] The overall microbial diversity
remains relatively stable throughout the fermentation process, with the kefir grains acting as a
continuous inoculum.[11] The symbiotic interactions between bacteria and yeasts are crucial
for the development of kefir's characteristic flavor and aroma.[8][9]

Quantitative Data: Microbial Composition in Kefir

The following table presents data on the microbial composition of kefir grains and the resulting
fermented milk.

Relative Abundance /

Sample Type Organism Group
Count
Kefir Grains Lactic Acid Bacteria 108 CFU/g[4]
Yeasts 105-107 CFU/g[4]
Acetic Acid Bacteria 10> CFU/g[4]
Fermented Kefir Firmicutes (Phylum) 65% (Initial) -> 75.8% (Pool)[3]

Dominant genus in many

Lactococcus (Genus) ]
kefirs[7]

Ascomycota (Phylum) >99% of fungal community[3]

71.9% (Initial) -> 65.3% (Pool)

Aspergillus (Genus) 3]

Comparative Summary
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Feature

Salgam

Kefir

Primary Microorganisms

Lactobacillus plantarum,

Saccharomyces cerevisiae[2]

Lactococcus spp.,
Lactobacillus spp.,
Saccharomyces spp.,

Kluyveromyces marxianus|[3]

Microbial Source

Raw materials (black carrot,

turnip, sourdough)

Kefir grains (stable symbiotic
culture)[3]

Succession Pattern

Shift towards acid-tolerant LAB
(L. plantarum) over two distinct
stages.[1][2]

Dynamic succession with
stable overall diversity;
microbial ratios change during
fermentation.[9][11]

Microbial Diversity

Lower complexity, dominated

by a few key species.[5]

High complexity with a wide
range of bacteria and yeasts in
symbiosis.[3][12]

Key Fermentation Type

Lactic acid fermentation.[1]

Lactic acid and alcoholic

fermentation.[4]

Experimental Protocols

A common methodology for studying microbial succession in fermented foods like Salgam and

kefir involves culture-based enumeration and culture-independent molecular techniques.

Protocol: Microbial Community Analysis via 16S rRNA

Gene Sequencing

This protocol outlines a standard workflow for analyzing the bacterial community composition. A

similar approach targeting the ITS (Internal Transcribed Spacer) region would be used for

fungal community analysis.

o Sample Collection: Aseptically collect samples at various time points throughout the
fermentation process (e.g., 0, 24, 48, 72 hours and at the final product stage).

o DNA Extraction:
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o Homogenize 1 mL of the liquid sample or 1 g of the kefir grain/Salgam mash.

o Extract total genomic DNA using a specialized kit designed for food or microbial samples,
which often includes enzymatic lysis (e.g., lysozyme) and mechanical disruption (e.g.,
bead beating) steps to ensure efficient lysis of Gram-positive bacteria and yeasts.[13]

o Assess the quality and quantity of the extracted DNA using a spectrophotometer (e.g.,
NanoDrop) and agarose gel electrophoresis.[13]

PCR Amplification and Library Preparation:

o Amplify a hypervariable region of the 16S rRNA gene (e.g., V3-V4) using universal
bacterial primers.[13][14] These primers are typically tagged with adapter sequences for
the sequencing platform and unique barcode sequences to allow for multiplexing of
samples.[14]

o The PCR reaction mixture (e.g., 50 ul) generally contains template DNA, forward and
reverse primers, dNTPs, Taq DNA polymerase, and PCR buffer.[15]

o Purify the PCR products (amplicons) to remove primers and other contaminants.

Sequencing:

o Sequence the prepared library of amplicons using a high-throughput sequencing platform
(e.g., lllumina MiSeq).[13] This generates millions of short DNA sequences (reads).

Bioinformatic Analysis:

o Quality Control: Raw sequencing reads are filtered to remove low-quality sequences and
chimeras.[13]

o OTU/ASV Picking: The high-quality reads are clustered into Operational Taxonomic Units
(OTUs) based on sequence similarity (e.g., 97%) or resolved into Amplicon Sequence
Variants (ASVs).

o Taxonomic Assignment: Representative sequences for each OTU/ASV are compared
against a reference database (e.g., Greengenes, SILVA) to assign taxonomic
classifications (Phylum, Class, Order, Family, Genus, Species).
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o Diversity Analysis: Calculate alpha diversity (within-sample diversity) and beta diversity
(between-sample diversity) metrics to compare microbial communities across different
time points and products.

Visualizations
Experimental Workflow
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Caption: Workflow for microbial community analysis.
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Caption: Generalized microbial succession in Salgam.

Kefir Microbial Succession
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Caption: Microbial dynamics in Kefir fermentation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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